N-Nitro-1,2,3,4-tetradehydro Argatroban
N-Nitro-1,2,3,4-tetradehydro Argatroban
Brand Name:
Vulcanchem
CAS No.:
74874-10-5
VCID:
VC0133573
InChI:
InChI=1S/C23H31N7O7S/c1-14-8-10-29(18(12-14)22(32)33)21(31)17(6-4-9-25-23(24)27-30(34)35)28-38(36,37)19-7-3-5-16-11-15(2)13-26-20(16)19/h3,5,7,11,13-14,17-18,28H,4,6,8-10,12H2,1-2H3,(H,32,33)(H3,24,25,27)/t14-,17+,18-/m1/s1
SMILES:
CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2N=CC(=C3)C
Molecular Formula:
C23H31N7O7S
Molecular Weight:
549.603
N-Nitro-1,2,3,4-tetradehydro Argatroban
CAS No.: 74874-10-5
Reference Standards
VCID: VC0133573
Molecular Formula: C23H31N7O7S
Molecular Weight: 549.603
| CAS No. | 74874-10-5 |
|---|---|
| Product Name | N-Nitro-1,2,3,4-tetradehydro Argatroban |
| Molecular Formula | C23H31N7O7S |
| Molecular Weight | 549.603 |
| IUPAC Name | (2R,4R)-1-[(2S)-5-[[amino(nitramido)methylidene]amino]-2-[(3-methylquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H31N7O7S/c1-14-8-10-29(18(12-14)22(32)33)21(31)17(6-4-9-25-23(24)27-30(34)35)28-38(36,37)19-7-3-5-16-11-15(2)13-26-20(16)19/h3,5,7,11,13-14,17-18,28H,4,6,8-10,12H2,1-2H3,(H,32,33)(H3,24,25,27)/t14-,17+,18-/m1/s1 |
| Standard InChIKey | XBDLKMBSCAVLDV-FHLIZLRMSA-N |
| SMILES | CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2N=CC(=C3)C |
| Synonyms | (2R,4R)-1-[(2S)-5-[[Imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]amino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic Acid; [2R-[1(S*),2α,4β]]-1-[5-[[Imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]amino]-1-oxo |
| PubChem Compound | 57514094 |
| Last Modified | Nov 11 2021 |
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